![molecular formula C22H19NO5 B4006898 4-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-isoindol-2-yl)phenyl 3-methoxybenzoate](/img/structure/B4006898.png)
4-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-isoindol-2-yl)phenyl 3-methoxybenzoate
Overview
Description
4-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-isoindol-2-yl)phenyl 3-methoxybenzoate is a useful research compound. Its molecular formula is C22H19NO5 and its molecular weight is 377.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 377.12632271 g/mol and the complexity rating of the compound is 625. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis of Complex Organic Compounds
A flexible synthesis approach has been developed for dibenzo[e,g]isoindol-1-ones, which are simplified analogs of biologically active indolocarbazoles. This method involves tetramic acid sulfonates and Scholl-type oxidative cyclizations, indicating the potential of complex organic syntheses involving similar structural motifs to "4-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-isoindol-2-yl)phenyl 3-methoxybenzoate" (van Loon et al., 2014).
Bioactive Compound Discovery
Research on marine-derived fungi and liverworts has led to the discovery of phenyl ether compounds with significant antibacterial, antifungal, and cytotoxic activities. These studies underscore the potential of compounds with structural features similar to "this compound" in drug discovery and bioactive compound identification (Shao et al., 2007), (Baek et al., 1998).
Mesomorphic and Thermal Properties
The synthesis of new mesomorphic series and the investigation of their thermal and mesomorphic properties suggest applications in materials science, particularly in the development of liquid crystalline materials. The presence of methoxyphenyl groups in these compounds highlights the significance of molecular structure in determining the thermal and liquid crystalline behaviors of such materials (Altowyan et al., 2021).
Antioxidant and Antiradical Capacities
The antioxidant and radical scavenging properties of hydroxy phenyl derivatives, including compounds with methoxy groups, have been extensively studied. These compounds, found naturally in fruits and vegetables, have been shown to possess significant antioxidant activity, suggesting the relevance of structural features similar to "this compound" in the design of antioxidant agents (Kucukoglu & Nadaroğlu, 2014).
Properties
IUPAC Name |
[4-(1,3-dioxo-3a,4,7,7a-tetrahydroisoindol-2-yl)phenyl] 3-methoxybenzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19NO5/c1-27-17-6-4-5-14(13-17)22(26)28-16-11-9-15(10-12-16)23-20(24)18-7-2-3-8-19(18)21(23)25/h2-6,9-13,18-19H,7-8H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HFWLURBYPUHBSX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C(=O)OC2=CC=C(C=C2)N3C(=O)C4CC=CCC4C3=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19NO5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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